1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate

• Molecular Formula: C14H18FNO3
• Molecular Weight: 267.3 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 3-fluorobenzoate
• InChI: InChI=1S/C14H18FNO3/c1-11(10-16-5-7-18-8-6-16)19-14(17)12-3-2-4-13(15)9-12/h2-4,9,11H,5-8,10H2,1H3
• InChI Key: WFUKUFGXOMHYBC-UHFFFAOYSA-N
• SMILES: CC(CN1CCOCC1)OC(=O)C2=CC(=CC=C2)F

Description

1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate, also known as FUB-PB-22, is a synthetic cannabinoid that has gained attention as a research chemical. It was first synthesized in 2012 and has since been used in scientific research to study the effects of synthetic cannabinoids on the human body.

Mechanism of Action

1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate acts as a partial agonist of the CB1 and CB2 receptors, which are located in the brain and immune system, respectively. When this compound binds to these receptors, it activates a series of signaling pathways that lead to the release of neurotransmitters and cytokines. This can result in a variety of physiological effects, including altered mood, appetite, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the human body. It has been shown to increase heart rate and blood pressure, as well as alter brain activity in regions associated with reward and addiction. It has also been shown to have immunomodulatory effects, including the inhibition of cytokine production and the activation of immune cells.

Advantages and Limitations for Lab Experiments

1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate has several advantages as a research chemical. It is relatively easy to synthesize and purify, and it has high affinity for the CB1 and CB2 receptors, making it a useful tool for studying the effects of synthetic cannabinoids on the human body. However, this compound also has several limitations. It is highly potent and can be dangerous if not handled properly, and its effects on the human body are not well understood.

Future Directions

There are several future directions for research on 1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate. One area of interest is the development of new synthetic cannabinoids that have higher affinity for the CB1 and CB2 receptors, as well as fewer side effects. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential as therapeutic agents for various diseases. Additionally, research on the potential use of this compound as a tool for studying the endocannabinoid system could lead to new insights into the mechanisms of cannabinoid signaling in the human body.

Synthesis Methods

1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate is synthesized through a multi-step process that involves the reaction of 3-fluorobenzoic acid with 1-methyl-2-(4-morpholinyl)ethylamine. The reaction is catalyzed by a strong acid, such as sulfuric acid, and the resulting product is purified through a series of crystallizations. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

1-Methyl-2-(4-morpholinyl)ethyl 3-fluorobenzoate has been used in scientific research to study the effects of synthetic cannabinoids on the human body. It has been shown to have high affinity for the cannabinoid receptor CB1 and CB2, which are responsible for the psychoactive effects of cannabinoids. This compound has also been used to study the effects of synthetic cannabinoids on the immune system, as well as their potential as therapeutic agents for various diseases.